Cas no 1261903-54-1 (2-(4-Ethylthiophenyl)-5-fluorobenzoic acid)

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an ethylthiophenyl substituent, which enhances its utility in pharmaceutical and agrochemical synthesis. The fluorine atom at the 5-position contributes to increased metabolic stability and bioavailability, making it a valuable intermediate in drug development. Its ethylthio group offers potential for further functionalization, enabling diverse chemical modifications. This compound exhibits favorable solubility in organic solvents, facilitating its use in coupling reactions and other synthetic applications. Its structural features make it particularly suitable for designing bioactive molecules with improved pharmacokinetic properties. High purity and consistent quality ensure reliable performance in research and industrial settings.

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid structure

1261903-54-1 structure

Product Name:2-(4-Ethylthiophenyl)-5-fluorobenzoic acid

CAS No:1261903-54-1

MF:C₁₅H₁₃FO₂S

MW:276.325926542282

MDL:MFCD18321437

CID:2762417

PubChem ID:53227309

Update Time:2025-05-22

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-ethylsulfanylphenyl)-5-fluorobenzoic acid
- 1261903-54-1
- 2-(4-ETHYLTHIOPHENYL)-5-FLUOROBENZOIC ACID
- 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95%
- MFCD18321437
- 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid
- MDL： MFCD18321437
- Inchi： 1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)13-8-5-11(16)9-14(13)15(17)18/h3-9H,2H2,1H3,(H,17,18)
- InChI Key： JUUSIXVMCPDQNN-UHFFFAOYSA-N
- SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(=CC=1C(=O)O)F

Computed Properties

Exact Mass: 276.06202899Da
Monoisotopic Mass: 276.06202899Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 62.6Å²

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328664-5 g	2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95%; .	1261903-54-1	95%	5g	€1159.00	2023-04-26
abcr	AB328664-5g	2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95%; .	1261903-54-1	95%	5g	€1159.00	2024-06-08

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid

Comprehensive Overview of 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid (CAS No. 1261903-54-1)

2-(4-Ethylthiophenyl)-5-fluorobenzoic acid (CAS No. 1261903-54-1) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and material science research. This compound, characterized by its ethylthiophenyl and fluorobenzoic acid moieties, has garnered attention due to its unique chemical properties and potential therapeutic relevance. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors where fluorinated compounds exhibit enhanced binding affinity and metabolic stability.

The structural features of 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid make it a valuable intermediate in synthetic chemistry. Its fluorine atom introduces electronegativity, influencing the compound's reactivity and interaction with biological systems. This aligns with the growing trend of fluorinated pharmaceuticals, which account for nearly 30% of FDA-approved drugs in recent years. The ethylthiophenyl group further contributes to lipophilicity, a critical factor in drug absorption and distribution.

In material science, CAS No. 1261903-54-1 is investigated for its potential in designing advanced polymers and liquid crystals. The compound's aromatic and heterocyclic components enable π-π stacking interactions, which are essential for developing organic semiconductors. This resonates with current industry demands for high-performance electronic materials, a topic frequently searched in academic and industrial databases.

Analytical studies of 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid often employ techniques like HPLC, NMR, and mass spectrometry to validate purity and structural integrity. These methods are crucial for ensuring reproducibility in research—a key concern among scientists, as evidenced by frequent searches for "compound characterization protocols" and "analytical validation techniques" in scholarly search engines.

Environmental and safety profiles of CAS No. 1261903-54-1 are also under scrutiny, reflecting broader societal interest in green chemistry. Researchers are optimizing synthetic routes to minimize waste, aligning with the 12 Principles of Green Chemistry—a frequently cited framework in sustainable science discussions. This addresses common user queries about "eco-friendly synthesis" and "benign chemical alternatives".

Future directions for 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid may include exploration in bioconjugation or prodrug development, areas witnessing exponential growth in patent filings. Such applications cater to the pharmaceutical industry's need for targeted drug delivery systems—a hot topic in both scientific literature and AI-driven search trends.

In summary, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid represents a versatile chemical entity bridging multiple disciplines. Its study addresses contemporary challenges in drug design, material innovation, and sustainable chemistry, making it a compound of enduring scientific and industrial relevance.